[(2-tert-Butoxycarbonylamino-cyclohexyl)-ethyl-amino]-acetic acid

Specification

• Molecular Formula: C15H28N2O4
• Molecular Weight: 300.39 g/mol
• IUPAC Name: 2-[ethyl-[2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]amino]acetic acid
• Standard InChI: InChI=1S/C15H28N2O4/c1-5-17(10-13(18)19)12-9-7-6-8-11(12)16-14(20)21-15(2,3)4/h11-12H,5-10H2,1-4H3,(H,16,20)(H,18,19)
• Standard InChI Key: BWQNWBDCOFASJV-UHFFFAOYSA-N
• SMILES: CCN(CC(=O)O)C1CCCCC1NC(=O)OC(C)(C)C
• Canonical SMILES: CCN(CC(=O)O)C1CCCCC1NC(=O)OC(C)(C)C

Introduction

[(2-tert-Butoxycarbonylamino-cyclohexyl)-ethyl-amino]-acetic acid is a complex organic compound with a molecular weight of approximately 300.39 g/mol, as computed by PubChem. This compound features a tert-butoxycarbonyl (Boc) group, which is commonly used in organic synthesis to protect amine functionalities. The compound's structure includes a cyclohexyl ring, an ethylamino group, and a carboxylic acid moiety, making it a derivative of amino acids and potentially useful in medicinal chemistry.

Synthesis and Reactions

The synthesis of [(2-tert-Butoxycarbonylamino-cyclohexyl)-ethyl-amino]-acetic acid likely involves multiple steps, including the protection of amine groups using tert-butoxycarbonyl chloride and the formation of peptide bonds. Reactions involving this compound would require careful control of conditions such as pH and temperature to ensure high yields and minimize side reactions.

Biological Activity and Applications

While specific biological activities of [(2-tert-Butoxycarbonylamino-cyclohexyl)-ethyl-amino]-acetic acid are not detailed in the available literature, compounds with similar structures are often used as intermediates in the synthesis of biologically active molecules. These compounds can interact with biological targets through hydrogen bonding and hydrophobic interactions, depending on their structural features.

Research Findings and Future Directions

Given the limited specific information available on [(2-tert-Butoxycarbonylamino-cyclohexyl)-ethyl-amino]-acetic acid, future research should focus on its synthesis, characterization, and potential applications in medicinal chemistry. Studies could explore its role in peptide synthesis, drug development, and biological activity evaluation.